Cas no 2034263-99-3 (N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide)

• Product Name: N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide
• CAS No: 2034263-99-3
• MF: C₁₈H₂₃N₅O₃S
• MW: 389.4719
• CID: 5348196
• Update Time: 2025-07-09

N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethylsulfamoyl]phenyl]propanamide
• N-(3-methyl-4-(N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)sulfamoyl)phenyl)propionamide
• N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide

• Inchi： 1S/C18H23N5O3S/c1-4-17(24)20-15-5-6-16(13(2)11-15)27(25,26)19-7-8-22-9-10-23-18(22)12-14(3)21-23/h5-6,9-12,19H,4,7-8H2,1-3H3,(H,20,24)
• InChI Key： QMPIBMDLUKGTHU-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N([H])C(C([H])([H])C([H])([H])[H])=O)(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N2C1=C([H])C(C([H])([H])[H])=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 623
• XLogP3: 1.1
• Topological Polar Surface Area: 106

Additional information on N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide

Comprehensive Analysis of N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide (CAS No. 2034263-99-3)

In the rapidly evolving field of pharmaceutical chemistry, N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide (CAS No. 2034263-99-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and potential therapeutic applications, is increasingly being studied for its unique properties. Researchers are particularly intrigued by its sulfamoyl and pyrazoloimidazole moieties, which are known to play critical roles in modulating biological activity.

The compound's propanamide group further enhances its stability and bioavailability, making it a promising candidate for drug development. Recent studies have focused on its potential interactions with various enzymes and receptors, particularly in the context of inflammatory diseases and metabolic disorders. These areas are currently among the most searched topics in biomedical research, reflecting the growing demand for novel therapeutic agents.

One of the key advantages of N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide is its selectivity. Unlike many broad-spectrum compounds, this molecule exhibits a high degree of specificity, which minimizes off-target effects. This attribute is particularly valuable in the development of precision medicine, a field that has gained tremendous traction in recent years due to its potential to revolutionize patient care.

From a synthetic chemistry perspective, the compound's imidazole ring presents both challenges and opportunities. The ring's nitrogen-rich structure contributes to the molecule's ability to form hydrogen bonds, a feature that is often leveraged in drug design to enhance binding affinity. However, the synthesis of such complex structures requires advanced techniques, including catalyzed cross-coupling reactions and protecting group strategies, topics frequently searched by synthetic chemists.

Another area of interest is the compound's potential role in neurodegenerative research. Preliminary data suggest that its sulfonamide component may interact with pathways involved in oxidative stress, a key factor in diseases like Alzheimer's and Parkinson's. Given the rising global prevalence of these conditions, this line of research aligns with current healthcare priorities.

In addition to its therapeutic potential, CAS No. 2034263-99-3 is also being explored for its physicochemical properties. Its solubility, melting point, and stability under various conditions are critical parameters for formulation scientists. These aspects are often queried in academic and industrial settings, underscoring the compound's multidisciplinary relevance.

As the scientific community continues to investigate N-{3-methyl-4-[(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)sulfamoyl]phenyl}propanamide, its applications are expected to expand. Future research may focus on its use in combination therapies or as a scaffold for the development of derivatives with enhanced efficacy. Such innovations are likely to keep this compound at the forefront of medicinal chemistry discussions for years to come.